2-(5-Methoxy-2,3-dioxoindolin-1-yl)acetic acid

• Molecular Formula: C11H9NO5
• Molecular Weight: 235.19 g/mol
• IUPAC Name: 2-(5-methoxy-2,3-dioxoindol-1-yl)acetic acid
• InChI: InChI=1S/C11H9NO5/c1-17-6-2-3-8-7(4-6)10(15)11(16)12(8)5-9(13)14/h2-4H,5H2,1H3,(H,13,14)
• InChI Key: GYPZZPCGDKDTQF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C(=O)C2=O)CC(=O)O

Description

2-(5-Methoxy-2,3-dioxoindolin-1-yl)acetic acid is a useful research compound. Its molecular formula is C11H9NO5 and its molecular weight is 235.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl 2-(5-methoxy-2,3-dioxoindolin-1-yl)acetate (0.65 g, 2.231 mmol) in DCM (20 ml), TFA (2.58 ml, 33.5 mmol) was added. The reaction was stirred at room temperature for 72 hours, then the solvent was evaporated to dryness affording 2-(5-methoxy-2,3-dioxoindolin-1-yl)acetic acid that was used in the next step without further purification (0.48 g, 2.041 mmol, 91% yield). MS/ESI+ 235.9 [MH]+